Cas no 1805354-65-7 (3-Bromo-5-(difluoromethyl)-4-methylpyridine-2-acetic acid)

• Product Name: 3-Bromo-5-(difluoromethyl)-4-methylpyridine-2-acetic acid
• CAS No: 1805354-65-7
• MF: C₉H₈BrF₂NO₂
• MW: 280.066128730774
• CID: 4862073
• Update Time: 2025-08-03

3-Bromo-5-(difluoromethyl)-4-methylpyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(difluoromethyl)-4-methylpyridine-2-acetic acid

• Inchi： 1S/C9H8BrF2NO2/c1-4-5(9(11)12)3-13-6(8(4)10)2-7(14)15/h3,9H,2H2,1H3,(H,14,15)
• InChI Key： VNADKLMWDOWILD-UHFFFAOYSA-N
• SMILES： BrC1C(CC(=O)O)=NC=C(C(F)F)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 3-Bromo-5-(difluoromethyl)-4-methylpyridine-2-acetic acid

Professional Introduction to 3-Bromo-5-(difluoromethyl)-4-methylpyridine-2-acetic Acid (CAS No. 1805354-65-7)

3-Bromo-5-(difluoromethyl)-4-methylpyridine-2-acetic acid, with the CAS number 1805354-65-7, is a significant compound in the realm of pharmaceutical and chemical research. This compound, featuring a pyridine core with substituents that include a bromo group, a difluoromethyl group, and a methyl group, has garnered attention due to its potential applications in drug development and synthetic chemistry.

The molecular structure of 3-Bromo-5-(difluoromethyl)-4-methylpyridine-2-acetic acid contributes to its versatility in chemical reactions. The presence of the bromo substituent makes it a valuable intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in the synthesis of complex organic molecules. Additionally, the difluoromethyl group enhances the compound's reactivity and stability, making it an attractive candidate for further functionalization.

In recent years, there has been a surge in research focusing on pyridine derivatives due to their diverse biological activities. Pyridine-based compounds have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. The specific arrangement of substituents in 3-Bromo-5-(difluoromethyl)-4-methylpyridine-2-acetic acid suggests potential for developing novel pharmacophores that could interact with biological targets in unique ways.

One of the most compelling aspects of this compound is its role in the synthesis of biologically active molecules. Researchers have leveraged its structural features to develop new analogs with enhanced efficacy and reduced side effects. For instance, studies have demonstrated that pyridine derivatives can modulate enzyme activity by binding to specific pockets within the enzyme's active site. The bromo and difluoromethyl groups provide handles for further chemical manipulation, allowing chemists to fine-tune the properties of these molecules.

The difluoromethyl group, in particular, has been extensively studied for its ability to improve metabolic stability and binding affinity. This group can also influence the electronic properties of the molecule, making it more suitable for certain types of interactions with biological targets. In drug discovery, such modifications are often critical for achieving the desired pharmacological effects while minimizing off-target interactions.

Recent advancements in computational chemistry have further accelerated the development of new pyridine-based drugs. Molecular modeling techniques allow researchers to predict how different compounds will interact with biological systems before conducting expensive wet lab experiments. This approach has been particularly useful for optimizing the structure of 3-Bromo-5-(difluoromethyl)-4-methylpyridine-2-acetic acid and related derivatives to improve their pharmacological profiles.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Pyridine derivatives are known for their ability to form stable coordination complexes with metals, which can be useful in catalysis and as components of functional materials. The presence of multiple reactive sites in 3-Bromo-5-(difluoromethyl)-4-methylpyridine-2-acetic acid makes it a versatile building block for designing novel materials with tailored properties.

The synthesis of 3-Bromo-5-(difluoromethyl)-4-methylpyridine-2-acetic acid involves several key steps that highlight its complexity and utility. The bromination step is particularly critical, as it introduces the bromo group necessary for subsequent cross-coupling reactions. The use of selective brominating agents ensures that the reaction proceeds efficiently without unwanted side products.

The difluoromethylation step is another crucial aspect of the synthesis. This transformation can be achieved using various methods, including electrophilic addition and metal-catalyzed reactions. Each method has its own advantages and limitations, depending on factors such as yield, selectivity, and scalability. Researchers often optimize these steps to maximize the overall efficiency of the synthesis.

Ongoing research continues to uncover new applications for this compound and related derivatives. For example, studies are exploring its potential as a ligand in metal-organic frameworks (MOFs), where it could serve as a template for constructing porous materials with applications in gas storage and separation. The ability to functionalize pyridine cores with various groups makes them ideal candidates for such innovative applications.

In conclusion, 3-Bromo-5-(difluoromethyl)-4-methylpyridine-2-acetic acid (CAS No. 1805354-65-7) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules and functional materials. As research continues to advance our understanding of pyridine derivatives, compounds like this one will undoubtedly play a crucial role in developing next-generation therapeutics and materials.